Glucocochlearin
Overview
Description
Glucocochlearin is a natural product found in Capparis mitchellii with data available.
Scientific Research Applications
1. Role in Cancer Metabolism
Glucocochlearin, a natural compound isolated from various Cochlearia species, plays a significant role in cancer metabolism. Research has shown that certain nutrients, including those like glucocochlearin, are crucial in cancer cell metabolism, where these cells become addicted to specific nutrients. This understanding is critical for developing therapeutic strategies exploiting these metabolic pathways in cancer treatment (Altman, Stine, & Dang, 2016).
2. Chemomarker in Cochlearia Genus
Glucocochlearin serves as a chemomarker for the Cochlearia genus. Its presence has been confirmed in several species of Cochlearia, emphasizing its role as a specific and significant compound within this genus. The isolation and identification of glucocochlearin involve advanced techniques like spectroscopic NMR and mass spectroscopy, highlighting its importance in botanical and phytochemical research (Dauvergne et al., 2006).
properties
Molecular Formula |
C11H21NO9S2 |
|---|---|
Molecular Weight |
375.4 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2S)-2-methyl-N-sulfooxybutanimidothioate |
InChI |
InChI=1S/C11H21NO9S2/c1-3-5(2)10(12-21-23(17,18)19)22-11-9(16)8(15)7(14)6(4-13)20-11/h5-9,11,13-16H,3-4H2,1-2H3,(H,17,18,19)/t5-,6+,7+,8-,9+,11-/m0/s1 |
InChI Key |
TUSWQPFNQXCPGB-WKWISIMFSA-N |
Isomeric SMILES |
CC[C@H](C)C(=NOS(=O)(=O)O)S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
SMILES |
CCC(C)C(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O |
Canonical SMILES |
CCC(C)C(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O |
synonyms |
glucocochlearin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
